Cas no 94231-41-1 (2-Propenoic acid,2-methyl-, 1,18-octadecanediyl ester (9CI))

• Product Name: 2-Propenoic acid,2-methyl-, 1,18-octadecanediyl ester (9CI)
• CAS No: 94231-41-1
• MF: C₂₆H₄₆O₄
• MW: 422.641048908234
• CID: 814774
• PubChem ID: 44146348
• Update Time: 2025-04-19

2-Propenoic acid,2-methyl-, 1,18-octadecanediyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-, 1,18-octadecanediyl ester (9CI)
• 18-(2-methylprop-2-enoyloxy)octadecyl 2-methylprop-2-enoate
• EINECS 303-858-7
• NS00040289
• Octadecane-1,18-diyl bis(2-methylacrylate)
• DTXSID90241122
• 1,18-Octadecanediyl bismethacrylate
• 94231-41-1
• SCHEMBL18064450

• Inchi： 1S/C26H46O4/c1-23(2)25(27)29-21-19-17-15-13-11-9-7-5-6-8-10-12-14-16-18-20-22-30-26(28)24(3)4/h1,3,5-22H2,2,4H3
• InChI Key： FDSSBYGJHFPUAI-UHFFFAOYSA-N
• SMILES： O(C(C(=C)C)=O)CCCCCCCCCCCCCCCCCCOC(C(=C)C)=O

Computed Properties

• Exact Mass: 422.33960994g/mol
• Monoisotopic Mass: 422.33960994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 23
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.9
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters